Cas no 2137788-61-3 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-azabicyclo[4.1.0]hept-7-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-azabicyclo[4.1.0]hept-7-yl)-, 1,1-dimethylethyl ester
• CAS No: 2137788-61-3
• MF: C₁₃H₂₀N₄O₂
• MW: 264.323502540588
• CID: 5299392
• Update Time: 2025-10-28

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-azabicyclo[4.1.0]hept-7-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-azabicyclo[4.1.0]hept-7-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H20N4O2/c1-13(2,3)19-12(18)11-10(15-17-16-11)9-7-4-5-14-6-8(7)9/h7-9,14H,4-6H2,1-3H3,(H,15,16,17)
• InChI Key： JWOQPMUZFSHTCG-UHFFFAOYSA-N
• SMILES： N1C(C(OC(C)(C)C)=O)=C(C2C3C2CCNC3)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-azabicyclo[4.1.0]hept-7-yl)-, 1,1-dimethylethyl ester

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-azabicyclo[4.1.0]hept-7-yl)-, 1,1-dimethylethyl ester (CAS No. 2137788-61-3)

1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-azabicyclo[4.1.0]hept-7-yl)-, 1,1-dimethylethyl ester (CAS No. 2137788-61-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anticancer properties.

The triazole ring in this compound is a key structural motif that contributes to its stability and reactivity. The presence of the 4-(3-azabicyclo[4.1.0]hept-7-yl) substituent adds complexity and functionality to the molecule, potentially enhancing its pharmacological profile. The 1,1-dimethylethyl ester group further modifies the compound's solubility and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of triazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that triazole-based compounds exhibit potent antifungal activity against clinically relevant pathogens such as Candida albicans and Aspergillus fumigatus. The unique structure of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-azabicyclo[4.1.0]hept-7-yl)-, 1,1-dimethylethyl ester may offer enhanced efficacy and reduced toxicity compared to existing antifungal agents.

In addition to antifungal properties, triazole derivatives have shown promise in cancer research. A study published in the Cancer Research journal in 2023 demonstrated that certain triazole compounds can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. The specific structure of CAS No. 2137788-61-3 may provide additional benefits in this context by enhancing its ability to penetrate cancer cells and modulate key cellular processes.

The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-azabicyclo[4.1.0]hept-7-yl)-, 1,1-dimethylethyl ester involves a series of well-defined chemical reactions that ensure high purity and yield. The first step typically involves the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. Subsequent steps include the introduction of the azabicyclo substituent and the esterification of the carboxylic acid group.

The physicochemical properties of this compound are also noteworthy. It exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in various biological assays and drug delivery systems. The compound's stability under different conditions has been extensively studied to ensure its reliability in both laboratory settings and potential clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of CAS No. 2137788-61-3. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects observed at therapeutic doses. These findings suggest that this compound has a favorable safety profile and may be suitable for further clinical development.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(3-azabicyclo[4.1.0]hept-7-yl)-, 1,1-dimethylethyl ester (CAS No. 2137788-61-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and potential therapeutic applications in areas such as antifungal therapy and cancer treatment.